N-(5-(1-(3,4-dimethylphenyl)-5-oxopyrrolidine-3-carbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)furan-2-carboxamide

• IUPAC Name: N-[5-[1-(3,4-dimethylphenyl)-5-oxopyrrolidine-3-carbonyl]-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C24H24N4O4S/c1-14-5-6-17(10-15(14)2)28-12-16(11-21(28)29)23(31)27-8-7-18-20(13-27)33-24(25-18)26-22(30)19-4-3-9-32-19/h3-6,9-10,16H,7-8,11-13H2,1-2H3,(H,25,26,30)
• InChI Key: XRZZOZQMSHJUPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CC(CC2=O)C(=O)N3CCC4=C(C3)SC(=N4)NC(=O)C5=CC=CO5)C
• Molecular Formula: C24H24N4O4S
• Molecular Weight: 464.5 g/mol

Description

N-(5-(1-(3,4-dimethylphenyl)-5-oxopyrrolidine-3-carbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)furan-2-carboxamide is a useful research compound. Its molecular formula is C24H24N4O4S and its molecular weight is 464.54. The purity is usually 95%.
BenchChem offers high-quality N-(5-(1-(3,4-dimethylphenyl)-5-oxopyrrolidine-3-carbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)furan-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-(1-(3,4-dimethylphenyl)-5-oxopyrrolidine-3-carbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)furan-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Methodologies

• An efficient method for synthesizing substituted 3,4-dimethylisoxazolo[5,4-b]pyridine-5-carboxamide derivatives involves the use of benzyl amine, aromatic aldehydes, 2-aminoquinoline, or 5-amino-3-methylisoxazole, catalyzed by p-toluenesulfonic acid or iodine. Theoretical calculations support the product formation, indicating a versatile approach to generating structurally complex heterocycles (Guleli et al., 2019).

Structural Analyses

• The crystal structure of a complex between furamidine and DNA, where furamidine is structurally similar to the compound , shows tighter binding to DNA sequences. This suggests that minor modifications in molecular structures, such as replacing central units or introducing furan moieties, can significantly enhance biological interactions (Laughton et al., 1995).

Development of New Compounds

• Novel heterocyclic aryl monoazo organic compounds, including derivatives with selenopheno[2,3-b]pyridine and selenopheno[2,3-b]pyridazine structures, have been synthesized. These compounds exhibit significant in vitro screening results for antioxidant, antitumor, and antimicrobial activities, highlighting the potential of structurally related compounds in therapeutic applications (Khalifa et al., 2015).